Cas no 21661-11-0 (9,12,15-Octadecatrienoic acid; (9Z,12E,15E)-form)

9,12,15-Octadecatrienoic acid; (9Z,12E,15E)-form structure
21661-11-0 structure
Product Name:9,12,15-Octadecatrienoic acid; (9Z,12E,15E)-form
CAS No:21661-11-0
MF:C18H30O2
MW:278.429605960846
CID:2723163
PubChem ID:5312499
Update Time:2025-04-21

9,12,15-Octadecatrienoic acid; (9Z,12E,15E)-form Chemical and Physical Properties

Names and Identifiers

    • (9E,12E,15Z)-octadeca-9,12,15-trienoic acid
    • LNL
    • LMFA01030348
    • 9,12,15-Octadecatrienoic acid, (E,E,Z)-
    • 21661-13-2
    • CHEBI:180183
    • 9,12,15-Octadecatrienoic acid, (Z,E,E)-
    • 9E,12E,15Z-octadecatrienoic acid
    • 21661-11-0
    • 9,12,15-Octadecatrienoic acid; (9Z,12E,15E)-form
    • Inchi: 1S/C18H30O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h3-4,6-7,9-10H,2,5,8,11-17H2,1H3,(H,19,20)/b4-3-,7-6+,10-9+
    • InChI Key: DTOSIQBPPRVQHS-YSFKBSJESA-N
    • SMILES: OC(CCCCCCC/C=C/C/C=C/C/C=C\CC)=O

Computed Properties

  • Exact Mass: 278.22458
  • Monoisotopic Mass: 278.22458
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 13
  • Complexity: 301
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 3
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.9
  • Topological Polar Surface Area: 37.3

Experimental Properties

  • Density: 0.924
  • Boiling Point: 443.4°C at 760 mmHg
  • Flash Point: 275.7°C
  • Refractive Index: 1.49
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